(S)-1-N-Boc-piperidine-3-ethanol

• IUPAC Name: tert-butyl (3S)-3-(2-hydroxyethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C12H23NO3/c1-12(2,3)16-11(15)13-7-4-5-10(9-13)6-8-14/h10,14H,4-9H2,1-3H3/t10-/m0/s1
• InChI Key: DXABICKZWDHPIP-JTQLQIEISA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CCO
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@H](C1)CCO
• Molecular Formula: C12H23NO3
• DSSTOX Substance ID: DTXSID50649640
• Molecular Weight: 229.32 g/mol
• CAS RN: 863578-32-9

Description

(S)-1-N-Boc-piperidine-3-ethanol (also known as Boc-Piperidine-3-Ethanol, BPE) is an organic compound that is used in various scientific research applications. It is a chiral compound, meaning that it has two different forms that are mirror images of each other. BPE is a versatile molecule that has multiple applications in the fields of chemistry, biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

BPE is used in a variety of scientific research applications, including drug discovery, drug synthesis, and medicinal chemistry. It is also used as a chiral auxiliary in asymmetric synthesis, as well as in the synthesis of pharmaceuticals and other biologically active compounds. It is also used as a catalyst in the synthesis of peptides and proteins.

Mechanism of Action

BPE acts as a chiral auxiliary in asymmetric synthesis. It is used to control the stereochemistry of the reaction and to form enantiomerically pure products. This is done by controlling the reaction conditions and the reaction order.
Biochemical and Physiological Effects
BPE has not been studied extensively in terms of its biochemical and physiological effects. However, it has been found to have some chiral selectivity in the synthesis of certain compounds, such as amino acids. It has also been shown to have some antimicrobial activity, although this has not been studied in detail.

Advantages and Limitations for Lab Experiments

The main advantage of using BPE in laboratory experiments is its ability to control the stereochemistry of the reaction. This allows for the formation of enantiomerically pure compounds. However, BPE is not very stable and can be easily hydrolyzed. This can lead to the formation of impurities, which can reduce the yield of the reaction.

Future Directions

There are several possible future directions for research involving BPE. These include further studies on its chiral selectivity and antimicrobial activity, as well as its use in the synthesis of other compounds. Additionally, further studies on its stability and its use in drug synthesis could be beneficial. Finally, further research into its potential applications in the fields of biochemistry and pharmacology could be beneficial.

Synthesis Methods

BPE can be synthesized via a number of different methods. The most common method is to react piperidine-3-ethanol with a base, such as sodium hydroxide, and then to add a Boc-protecting group. This is followed by a reaction with a nucleophile, such as an amine or an alcohol, to form BPE.